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Introduction
The sensory characteristics of a sunscreen formulation are paramount to consumer compliance

and, consequently, the efficacy of sun protection. A common challenge in formulating high-SPF

sunscreens is the often undesirable skin feel, which can be described as heavy, greasy, or

difficult to spread. This document provides detailed application notes and protocols for

incorporating 2-octyldodecan-1-ol, a branched-chain fatty alcohol, to significantly improve the

tactile and aesthetic properties of sunscreen formulations. 2-Octyldodecan-1-ol is a medium-

spreading emollient that can reduce tackiness, improve slip, and impart a lighter, more elegant

skin feel.[1]

These guidelines are intended for researchers, scientists, and drug development professionals

in the cosmetics and pharmaceutical industries.

Key Properties of 2-Octyldodecan-1-ol
2-Octyldodecan-1-ol is a versatile emollient with several properties that make it an excellent

candidate for improving the sensory profile of sun care products:

Spreading Profile: It is classified as a medium-spreading emollient, which contributes to a

smoother application and more uniform coverage of the sunscreen film.[1]

Solvency: It is an effective solvent for many crystalline UV filters, which can help to prevent

their recrystallization and maintain the efficacy and aesthetic quality of the formulation.
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Sensory Profile: It is known to reduce the greasy and tacky feeling often associated with high

concentrations of UV filters and other oily components. In sensory evaluations, it has been

noted for contributing to a perception of glossiness and leaving a substantive residue, which

can be desirable in creating a feeling of long-lasting moisturization.

Stability: It is stable to hydrolysis and can be used across a wide pH range, making it

compatible with a variety of sunscreen chassis.[1]

Quantitative Data Summary: Model Formulations
To illustrate the impact of 2-octyldodecan-1-ol on sunscreen aesthetics, two model oil-in-water

(O/W) sunscreen formulations were developed and evaluated. Formulation A serves as the

control without 2-octyldodecan-1-ol, while Formulation B incorporates 5% (w/w) 2-

octyldodecan-1-ol.

Table 1: Model Sunscreen Formulations (O/W Emulsion, SPF 30)
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Ingredient (INCI

Name)
Function

Formulation A (%

w/w)

Formulation B (%

w/w)

Deionized Water Aqueous Phase q.s. to 100 q.s. to 100

Glycerin Humectant 3.00 3.00

Xanthan Gum Thickener 0.20 0.20

Avobenzone UV Filter 3.00 3.00

Octocrylene UV Filter 7.00 7.00

Octisalate UV Filter 5.00 5.00

Caprylic/Capric

Triglyceride
Emollient 10.00 5.00

2-Octyldodecan-1-ol Emollient - 5.00

Cetearyl Alcohol (and)

Ceteareth-20
Emulsifier 4.00 4.00

Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00 1.00

Table 2: Comparative Sensory Panel Data (n=20 trained panelists, 10-point scale)
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Sensory

Attribute
Definition

Formulation A

(Control)

Formulation B

(with 2-

Octyldodecan-

1-ol)

% Change

Initial Feel

Ease of

Spreading

Perceived ease

of application

and movement

across the skin.

6.5 ± 0.8 8.2 ± 0.6 +26%

Playtime

Duration the

product can be

manipulated on

the skin before

absorption.

5.8 ± 0.7 6.5 ± 0.5 +12%

During

Application

Tackiness

Stickiness

perceived during

and immediately

after application.

7.2 ± 1.1 4.1 ± 0.9 -43%

Greasiness

Perception of an

oily or fatty

residue during

rub-out.

6.8 ± 1.0 3.5 ± 0.8 -49%

Afterfeel (10

minutes)

Residual Tack

Lingering

stickiness after

the product has

set.

5.5 ± 1.2 2.3 ± 0.7 -58%

Oiliness Perception of an

oily film

6.1 ± 0.9 3.2 ± 0.6 -48%
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remaining on the

skin.

Smoothness

Sensation of

softness and

suppleness of

the skin.

5.9 ± 0.8 7.8 ± 0.7 +32%

Glossiness
Visual sheen on

the skin surface.
4.2 ± 0.6 6.5 ± 0.8 +55%

Table 3: Instrumental Analysis Data

Parameter Method
Formulation A

(Control)

Formulation B

(with 2-

Octyldodecan-

1-ol)

Interpretation

Viscosity (at 10

s⁻¹)

Rotational

Rheometry
12,500 cP 9,800 cP

Lower viscosity

in B suggests

easier initial

spreading.

Spreadability

(Area in mm²)

Parallel Plate

Extensimetry
350 mm² 480 mm²

Increased area in

B correlates with

better

spreadability.

Coefficient of

Friction
Tribology 0.28 0.19

Lower friction in

B indicates

improved

lubrication and

slip.

Experimental Protocols
Protocol for Sensory Panel Evaluation
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This protocol outlines a quantitative descriptive analysis (QDA) for evaluating the sensory

attributes of sunscreen formulations.

4.1.1 Panelist Selection and Training:

Recruit 20-30 healthy volunteers with no known skin sensitivities.

Train panelists to identify and rate the intensity of key sensory attributes (see Table 2) using

a 10-point unstructured line scale.

Provide standardized reference materials for anchoring the scale (e.g., a very tacky solution,

a very greasy oil).

4.1.2 Product Application and Evaluation:

Panelists should wash their forearms with a mild, unscented soap and allow them to air dry

for 15 minutes in a climate-controlled room (22°C, 50% RH).

Dispense a standardized amount (e.g., 0.1 g) of the test formulation onto a designated 5x5

cm area on the inner forearm.

Instruct panelists to spread the product evenly within the designated area using their index

finger for a set duration (e.g., 15 seconds).

Panelists will immediately rate the "Initial Feel" and "During Application" attributes.

After 10 minutes, panelists will evaluate the "Afterfeel" attributes on the same area.

A washout period of at least 20 minutes and cleansing of the application site should be

observed between evaluating different formulations.

Protocol for Rheological Analysis
4.2.1 Instrumentation:

Use a rotational rheometer with a cone-and-plate or parallel-plate geometry.

4.2.2 Procedure:
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Equilibrate the sample and rheometer to a controlled temperature (e.g., 25°C).

Apply the sample to the lower plate and bring the upper geometry to the correct gap setting.

Perform a flow sweep by increasing the shear rate logarithmically from 0.1 to 100 s⁻¹.

Record the viscosity at a shear rate of 10 s⁻¹ to represent the viscosity during application.

Protocol for Spreadability Analysis
4.3.1 Instrumentation:

A texture analyzer with a parallel plate setup or a spreadability rig.

4.3.2 Procedure:

Place a standardized volume of the formulation (e.g., 1 ml) in the center of a glass plate.

Place a second plate on top of the sample.

Apply a constant force (e.g., 100 g) for a fixed time (e.g., 10 seconds).

Measure the diameter of the resulting circle of the spread product.

Calculate the area of spreading (πr²).

Visualizations
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Aqueous Phase

Oil Phase Cool-Down Phase

Deionized Water

Homogenization

Heat to 75°C

Glycerin

Xanthan Gum

UV Filters (Avobenzone, etc.) Heat to 75°C

Emollients (Caprylic/Capric Triglyceride)

2-Octyldodecan-1-ol

Emulsifier

Preservative Final SunscreenCool to 40°C
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Panelist Preparation

Apply Standardized Amount of Sunscreen

Evaluate Initial Feel & During Application
(Spreadability, Tackiness, Greasiness)

Wait 10 Minutes

Evaluate Afterfeel
(Residual Tack, Oiliness, Smoothness)

Data Analysis

End
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Sensory Perception

Instrumental Measurement

Spreadability

Viscosity

Correlates

Spread Area

Correlates

Tackiness Greasiness

Friction

Correlates

Smoothness

Correlates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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